Cas no 80220-96-8 (2,4-Nonadiynoic acid)

• Product Name: 2,4-Nonadiynoic acid
• CAS No: 80220-96-8
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 706043
• PubChem ID: 5247373
• Update Time: 2025-04-19

2,4-Nonadiynoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Nonadiynoic acid
• nona-2,4-diynoic acid
• 80220-96-8
• DTXSID50413040

• Inchi： 1S/C9H10O2/c1-2-3-4-5-6-7-8-9(10)11/h2-4H2,1H3,(H,10,11)
• InChI Key： JNZQNHYKPZYESI-UHFFFAOYSA-N
• SMILES： OC(C#CC#CCCCC)=O

Computed Properties

• Exact Mass: 150.068079557g/mol
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų